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Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d9

Cat. No.: B12298943 Get Quote

Essential Safety and Handling Guide for Propane-
1,2,3-triyl tripalmitate-d9
This guide provides immediate, essential safety and logistical information for handling

Propane-1,2,3-triyl tripalmitate-d9 in a laboratory setting. The procedures outlined are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
Propane-1,2,3-triyl tripalmitate-d9 is the deuterated form of Propane-1,2,3-triyl tripalmitate.

While deuteration does not significantly alter the primary chemical hazards, the base

compound is classified with specific risks. The Safety Data Sheet (SDS) for the non-deuterated

compound, Propane-1,2,3-triyl tripalmitate, identifies several hazards.[1][2] It is harmful if

swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols is

mandatory to mitigate these risks.
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Hazard Classification GHS Code
Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)
H302

Standard laboratory attire,

including a fully buttoned lab

coat and gloves. Do not eat,

drink, or smoke when using

this product.[1]

Skin Irritation (Category 2) H315

Chemical-resistant gloves

(e.g., nitrile) and a flame-

resistant lab coat.[1][2][3][4]

Serious Eye Irritation

(Category 2A)
H319

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[1][2]

[3][4] A face shield is

recommended when handling

larger quantities where

splashing is possible.[3]

Respiratory Tract Irritation

(Category 3)
H335

Use only in a well-ventilated

area or within a certified

chemical fume hood to avoid

breathing dust or aerosols.[1]

[2]

Operational and Disposal Plans
The following procedural guidance ensures safe handling from reception to disposal.

Operational Plan: Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Before handling, ensure that a certified chemical fume hood is operational. All work with

solid or dissolved Propane-1,2,3-triyl tripalmitate-d9 should be conducted within the

fume hood to minimize inhalation risk.[1][2]
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Verify that an ANSI-compliant safety shower and eyewash station are accessible and

unobstructed.

Prepare the work surface by covering it with absorbent, disposable bench paper.

Donning Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat, ensuring it is fully buttoned.[3][4]

Put on ANSI Z87.1-compliant safety glasses.[4] If there is a significant risk of splashing,

wear chemical splash goggles.[3]

Wear chemical-resistant gloves (nitrile or neoprene). Ensure gloves are inspected for any

tears or holes before use.

Handling the Compound:

Retrieve the container from its storage location, which should be a cool, dry, and well-

ventilated area.[2]

Carefully open the container within the fume hood to avoid generating dust.

Weigh the desired amount using a tared container. Use spatulas and other tools that

minimize dust creation.

If creating a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[2]

Post-Handling:

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.[1][2]

Clean all equipment and the work area to remove any residual contamination.
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Caption: Experimental workflow for handling Propane-1,2,3-triyl tripalmitate-d9.

Disposal Plan: Step-by-Step Waste Management
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Chemical waste disposal must comply with local, state, and federal regulations.[5] Always

manage chemical waste through your institution's Environmental Health and Safety (EHS)

program.[6][7]

Identify Waste Streams:

Solid Waste: Unused or contaminated solid Propane-1,2,3-triyl tripalmitate-d9.

Liquid Waste: Solutions containing the compound and any solvent rinsates from cleaning

glassware.

Contaminated Sharps: Any needles or sharp implements used.

Contaminated Labware: Gloves, bench paper, pipette tips, and empty containers.

Segregate and Contain Waste:

Use separate, clearly labeled, and compatible waste containers for each waste stream.[6]

The container must be in good condition, with no leaks, and kept closed except when

adding waste.[6]

Label the container with the words "Hazardous Waste" and the full chemical name:

"Propane-1,2,3-triyl tripalmitate-d9".[6] Do not use abbreviations.

Specific Disposal Procedures:

Solid and Liquid Waste: Collect in a designated hazardous waste container provided by

your EHS office.

Empty Containers: A container that held the compound should be considered hazardous

waste.[7] If local regulations permit, triple-rinse the container with a suitable solvent,

collect the rinsate as hazardous liquid waste, deface the label, and then dispose of the

container as regular trash.[6][7]

Contaminated Gloves and Labware: Place in a sealed bag or container labeled as

"Hazardous Waste" with the chemical name and dispose of it through the EHS office.
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Arrange for Pickup:

Store the sealed and labeled hazardous waste containers in a designated, safe secondary

containment area.

Contact your institution's EHS department to schedule a waste pickup. Do not transport

hazardous waste yourself.[7]
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Caption: Logical relationship for the disposal of Propane-1,2,3-triyl tripalmitate-d9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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